Cas no 88224-02-6 (H-VAL-ALLYL ESTER P-TOSYLATE)

• Product Name: H-VAL-ALLYL ESTER P-TOSYLATE
• CAS No: 88224-02-6
• Molecular Formula: C₁₅H₂₃NO₅S
• Molecular Weight: 329.411823511124
• MDL: MFCD00077953
• CID: 709295
• PubChem ID: 57653628

H-VAL-ALLYL ESTER P-TOSYLATE Properties

Names and Identifiers

• H-VAL-ALLYL ESTER P-TOSYLATE
• 4-methylbenzenesulfonic acid,prop-2-enyl (2S)-2-amino-3-methylbutanoate
• L-Valine allyl ester 4-toluenesulfonate salt
• L-VALINE ALLYL ESTER TOLUENE-4-SULFONATE
• (S)-2-amino-3-methyl butanoic acid benzyl ester
• D,L-Valine Benzyl Ester
• D,L-Val-OBn
• DL-Valin-benzylester
• H-Val-Oall.TosOH
• L-Valin-allylester-hydro-p-toluolsulfonat
• L-valine (phenylmethyl)ester
• L-valine allyl ester p-toluenesulfonate
• L-valine allyl ester p-tosylate
• L-valine benzylester
• Valine Phenylmethyl Ester
• L-Valine, 2-propenyl ester, 4-methylbenzenesulfonate (9CI)
• Valine allyl ester tosylate
• H-Val-OAl.TosOH
• HY-W142136
• 88224-02-6
• DA-74328
• L-Valine allyl ester p-toluenesulfonate salt
• L-Valine allyl ester 4-toluenesulfonate salt (H-L-Val-OAll.TsOH)
• 4-Methylbenzene-1-sulfonic acid--prop-2-en-1-yl L-valinate (1/1)
• G83839
• CS-0201919
• (S)-Allyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate
• BS-42435
• L-Valine allyl ester p-toluenesulfonate salt, >=99.0%
• DTXSID90746607
• MFCD00077953

• MDL： MFCD00077953
• InChIKey： HSIRKDASFUCGOZ-FJXQXJEOSA-N
• Inchi： 1S/C8H15NO2.C7H8O3S/c1-4-5-11-8(10)7(9)6(2)3;1-6-2-4-7(5-3-6)11(8,9)10/h4,6-7H,1,5,9H2,2-3H3;2-5H,1H3,(H,8,9,10)/t7-;/m0./s1
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C(=O)(OCC=C)[C@@H](N)C(C)C

Computed Properties

• Exact Mass: 329.13000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 329.12969401g/mol
• Heavy Atom Count: 22
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• LogP: 3.72170
• PSA: 115.07000
• Boiling Point: 200.1°C at 760 mmHg
• Melting Point: 117-120 °C
• Flash Point: 70.7°C
• Optical Activity: [α]20/D +5.5±1°, c = 1% in methanol

H-VAL-ALLYL ESTER P-TOSYLATE Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：2-8°C
• Signal Word：warning
• FLUKA BRAND F CODES：8-10

H-VAL-ALLYL ESTER P-TOSYLATE Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%